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Compound of Interest

Compound Name: N,N-dimethylnaphthalen-2-amine

Cat. No.: B1359937

This document provides a concise technical overview of the chemical compound N,N-
dimethylnaphthalen-2-amine, focusing on its fundamental molecular properties. The
information is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Core Molecular Data

N,N-dimethylnaphthalen-2-amine, also known as 2-dimethylaminonaphthalene, is an
aromatic amine derivative of naphthalene. Its core identifying chemical data are summarized
below.

Identifier Value Reference
Molecular Formula C12H13N [1112][3]
Molecular Weight 171.24 g/mol [21[3114]
N,N-dimethylnaphthalen-2-
IUPAC Name ) [3]
amine
CAS Number 2436-85-3 [3]
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Experimental Protocols and Methodologies

The determination of the molecular formula and weight for a compound like N,N-
dimethylnaphthalen-2-amine is typically achieved through standard analytical chemistry
techniques. These methods include:

e Mass Spectrometry (MS): To determine the mass-to-charge ratio of the molecular ion,
providing an accurate molecular weight.

o Elemental Analysis: To determine the percentage composition of carbon, hydrogen, and
nitrogen, which is used to empirically derive the chemical formula.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the structure and
arrangement of atoms, further validating the molecular formula.

Detailed experimental protocols for these standard procedures are widely established and are
not specific to this compound.

Logical Relationships and Structure

As this document pertains to the intrinsic properties of a single chemical compound, there are
no complex signaling pathways or experimental workflows to visualize. The logical structure is
a straightforward presentation of its identity and properties.

Below is a simple DOT diagram illustrating the relationship between the compound's name and
its primary molecular identifiers.
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Relationship between the compound and its molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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